Cas no 27302-90-5 (Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)-)

Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)- structure
27302-90-5 structure
Product Name:Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)-
CAS No:27302-90-5
MF:C8H9NO2S
MW:183.227560758591
CID:258459
PubChem ID:33770
Update Time:2025-04-19

Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)-
    • 2-methylsulfinyl-1-pyridin-2-ylethanone
    • (Methylsulfinyl)methyl 2-pyridyl ketone
    • 2-methanesulfinyl-1-pyridin-2-yl-ethanone
    • Ethanone,2-(methylsulfinyl)-1-(2-pyridinyl)
    • Ismisupren
    • OXISURAN
    • Oxisuran [USAN:INN]
    • Oxisurano [INN-Spanish]
    • Oxisuranum [INN-Latin]
    • W 6495
    • SR-01000945003-1
    • CCRIS 489
    • NSC356716
    • Oxisurano
    • 2-((Methylsulfinyl)acetyl)pyridine
    • SR-01000945003
    • DTXSID60865359
    • Oxisuran (USAN/INN)
    • SCHEMBL4657
    • (+/-)-ETHANONE, 2-(METHYLSULFINYL)-1-(2-PYRIDINYL)-
    • OXISURAN [USAN]
    • Pyridine, {2-[(methylsulfinyl)acetyl]-}
    • BRN 1526159
    • Q27284895
    • Oxisuranum
    • UNII-NJM3553DH2
    • 2-methylsulfinyl-1-(2-pyridyl)ethanone
    • NS00121140
    • D05305
    • Ketone, (methylsulfinyl)methyl 2-pyridyl
    • Pyridine, 2-((methylsulfinyl)acetyl)-
    • 27302-90-5
    • CHEMBL2106596
    • {2-[(Methylsulfinyl)acetyl]pyridine}
    • 2-(Methanesulfinyl)-1-(pyridin-2-yl)ethan-1-one
    • NSC-356716
    • Pyridine, 2-[(methylsulfinyl)acetyl]-
    • Ethanone, 2-(methylsulfinyl)-1-(2-pyridinyl)-
    • AKOS006271449
    • 2-(Methylsulfinyl)-1-(2-pyridinyl)ethanone
    • NJM3553DH2
    • W-6495
    • 2-[(Methylsulfinyl)acetyl]pyridine
    • NSC 356716
    • OXISURAN [INN]
    • 5-21-12-00151 (Beilstein Handbook Reference)
    • Inchi: 1S/C8H9NO2S/c1-12(11)6-8(10)7-4-2-3-5-9-7/h2-5H,6H2,1H3
    • InChI Key: DSWLRNLRVBAVFC-UHFFFAOYSA-N
    • SMILES: S(C)(CC(C1C=CC=CN=1)=O)=O

Computed Properties

  • Exact Mass: 183.03500
  • Monoisotopic Mass: 183.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • Density: 1.2627 (rough estimate)
  • Refractive Index: 1.5650 (estimate)
  • PSA: 66.24000
  • LogP: 1.50850
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